Cas no 65497-07-6 (Esculentoside A)

Esculentoside A (ESA), a triterpenoid saponin isolated from the root of Phytolacca esculentaConclusion: esculentoside A (ESA) has anti-inflammatory activity and selective inhibitory activity against cyclooxygenase-2 (COX-2)Esculentoside A (ESA) inhibits (NF- Κ B) And mitogen activated protein kinase (MAPK) signaling pathway inhibit the inflammatory response in LPS induced acute lung injury (ALI)

Esculentoside A structure

Product Name:Esculentoside A

CAS No:65497-07-6

Molecular Formula:C₄₂H₆₆O₁₆

Molecular Weight:826.963855266571

MDL:MFCD30488995

CID:58350

PubChem ID:14132358

Esculentoside A Properties

Names and Identifiers

- Esculentoside A
- (2b,3b,4a,20b)-3-((4-O-beta-D-Glucopyranosyl-beta-D-xylopyranosyl)oxy)-2,23-dihydroxyolean-12-ene-28,29-dioic acid 29-methyl ester
- PHYTOLACCOSIDE E
- Esculentoside
- Phytolacaponin E
- Phytolaccasaponin E
- Esculentoside A, 98%, from Phytolacca acinosa Roxb.
- Olean-12-ene-28,29-dioic acid, 3-[(4-O-β-D-glucopyranosyl-β-D-xylopyranosyl)oxy]-2,23-dihydroxy-, 29-methyl ester, (2β,3β,4α,20β)-
- Esculentoside A USP/EP/BP
- FT-0688340
- DTXSID60867156
- Olean-12-ene-28,29-dioic acid, 2,23-dihydroxy-3-((4-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy)-, 29-methyl ester, (2-beta,3-beta,4-alpha,20-beta)-
- 1-Acetyl-5-bromo-4-chloro-1H-indol-3-ylacetate
- 10-[4,5-dihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- CHEBI:188131
- 4-o-(2,23,28-trihydroxy-29-methoxy-28,29-dioxoolean-12-en-3-yl)pentopyranosyl hexopyranoside
- Olean-12-ene-28,29-dioic acid, 3-((4-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy)-2,23-dihydroxy-, 29-methyl ester, (2beta,3beta,4alpha,20beta)-
- Esculentoside-A
- PD065175
- 10-[3,4-Dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- AKOS015897137
- EX-A8013P
- CHEMBL237885
- HY-N0632
- s9216
- CCG-270513
- CS-0009623
- (2S,4aR,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-10-[(2S,3R,4R,5R)-3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- AKOS030528255
- AS-76755
- DTXSID201317090
- Olean-12-ene-28,29-dioic acid,3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-2,23-dihydroxy-,29-methyl ester, (2b,3b,4a,20b)-
- NS00093711
- Phytolaccoside E (Esculentoside A)
- (2S,4aR,6aS,6bR,8aR,9R,10R,11S,12aR,12bR,14bS)-10-(((2S,3R,4R,5R)-3,4-Dihydroxy-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-11-hydroxy-9-(hydroxymethyl)-2-(methoxycarbonyl)-2,6a,6b,9,12
- +Expand
- MDL： MFCD30488995
- InChIKey： LCWHVPVEMRQLCE-OWRBLJEPSA-N
- Inchi： 1S/C42H66O16/c1-37-11-13-40(4)20(21(37)15-42(14-12-37,35(51)52)36(53)54-6)7-8-26-38(2)16-22(45)32(39(3,19-44)25(38)9-10-41(26,40)5)58-33-30(49)28(47)24(18-55-33)57-34-31(50)29(48)27(46)23(17-43)56-34/h7,21-34,43-50H,8-19H2,1-6H3,(H,51,52)/t21-,22-,23+,24+,25+,26+,27+,28-,29-,30+,31+,32-,33-,34-,37-,38-,39-,40+,41+,42-/m0/s1
- SMILES： [C@]12([H])CC=C3[C@]4([H])C[C@@](CC[C@]4(C)CC[C@@]3(C)[C@]1(C)CC[C@@]1([H])[C@](C)(CO)[C@@H](O[C@@H]3OC[C@@H](O[C@H]4[C@H](O)[C@H]([C@H](O)[C@@H](CO)O4)O)[C@H](O)[C@H]3O)[C@@H](O)C[C@]21C)(C(=O)O)C(=O)OC

Computed Properties

Exact Mass: 826.43500
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 9
Monoisotopic Mass: 826.435086
Heavy Atom Count: 58
Complexity: 1610
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 20
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 262

Experimental Properties

LogP: 0.61740
PSA: 262.36000
Refractive Index: 1.619
Boiling Point: 935.8±65.0 °C at 760 mmHg
Melting Point: >192°C (dec.)
Flash Point: 275.1±27.8 °C
Solubility: Soluble in DMSO (a little) \ methanol (a little)
Color/Form: White powder
pka: 4.39±0.70(Predicted)
Density: 1.4±0.1 g/cm3

Esculentoside A Security Information

Safety Instruction： 24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：−20°C
Signal Word：warning

Esculentoside A Customs Data

HS CODE：29389090

Esculentoside A Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IL1U-1mg	Olean-12-ene-28,29-dioic acid,3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-2,23-dihydroxy-,29-methyl ester, (2b,3b,4a,20b)-	65497-07-6	98%	1mg	$78.00	2024-04-22
A2B Chem LLC	AI66290-1mg	Esculentoside A	65497-07-6	98%	1mg	$31.00
Aaron	AR00ILA6-5mg	Olean-12-ene-28,29-dioic acid,3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-2,23-dihydroxy-,29-methyl ester, (2b,3b,4a,20b)-	65497-07-6	97%	5mg	$118.00
abcr	AB479119-10 mg	Esculentoside A; .	65497-07-6		10mg	€211.50	2023-04-20
Chemenu	CM181656-100mg	Esculentoside A	65497-07-6	97%	100mg	$299
ChemFaces	CFN98162-20mg	Esculentoside A	65497-07-6	>=98%	20mg	$90
ChemScence	CS-0009623-5mg	Esculentoside A	65497-07-6	98.27%	5mg	$80.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0560-100mg	Esculentoside A	65497-07-6	98%	100mg	$190	2023-09-20
Crysdot LLC	CD11078173-10mg	Esculentoside A	65497-07-6	97%	10mg	$60	2024-07-19
DC Chemicals	DCS-056-20 mg	Esculentoside A	65497-07-6	>98%, Standard References Grade	20mg	$280.0	2022-02-28

Esculentoside A Suppliers

CHENG DOU ZHU MU Technology Co., Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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Esculentoside A Related Literature

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2. Melamine–graphene epoxy nanocomposite based die attach films for advanced 3D semiconductor packaging applications†

Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
3. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVING

Dimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380
4. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
5. In vivo MRI tracking and therapeutic efficacy of transplanted mesenchymal stem cells labeled with ferrimagnetic vortex iron oxide nanorings for liver fibrosis repair†

Chenggong Yu,Yuxuan Li,Hongying Bao,Xiaodi Li,Haiming Fan,Jie Huang,Zhijun Zhang Nanoscale, 2022,14, 5227-5238
6. One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†

Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
7. Synthesis and conformations of [2.n]metacyclophan-1-ene epoxides and their conversion to [n.1]metacyclophanes†

Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
8. Self-assembled c-oriented Ni(OH)2 films for enhanced electrocatalytic activity towards the urea oxidation reaction†

Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
9. Temperature- and pressure-dependent studies of niccolite-type formate frameworks of [NH3(CH2)4NH3][M2(HCOO)6] (M = Zn, Co, Fe)†

Mirosław Mączka,Maciej Ptak,Sebastian Pawlus,Waldeci Paraguassu,Adam Sieradzki,Sergejus Balciunas,Mantas Simenas,Juras Banys Phys. Chem. Chem. Phys., 2016,18, 27613-27622
10. Controlling the assembly and spin transport of tetrathiafulvalene carboxylate coated iron oxide nanoparticles†

Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206

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